Transport of metal salts by zwitterionic ligands; simple but highly efficient salicylaldoxime extractants†

Chemical Communications Pub Date: 2008-07-29 DOI: 10.1039/B808696F

Abstract

Attaching dialkylaminomethyl arms to commercial phenolic oxime copper extractants yields reagents which transport base metal salts very efficiently by forming neutral 1 ∶ 1 or 1 ∶ 2 complexes with zwitterionic forms of the ligands.

Graphical abstract: Transport of metal salts by zwitterionic ligands; simple but highly efficient salicylaldoxime extractants
Transport of metal salts by zwitterionic ligands; simple but highly efficient salicylaldoxime extractants†
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